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Compound of Interest

Compound Name: (R)-1-methylpiperidin-3-amine

Cat. No.: B152154 Get Quote

This technical guide provides a comprehensive overview of the solubility characteristics of

(R)-1-methylpiperidin-3-amine, a chiral amine of interest in pharmaceutical research and

development. This document is intended for researchers, scientists, and drug development

professionals, offering key data, experimental methodologies, and logical frameworks to

understand and predict its behavior in various solvent systems.

Quantitative Solubility Data
Currently, limited experimentally determined quantitative solubility data for (R)-1-
methylpiperidin-3-amine across a range of solvents, temperatures, and pH values is available

in the public domain. However, a calculated aqueous solubility value provides a useful starting

point for formulation and experimental design.

Solvent Temperature (°C) Solubility (g/L) Method

Water 25 303 Calculated

Table 1: Calculated Aqueous Solubility of (R)-1-methylpiperidin-3-amine. This value indicates

that the compound is freely soluble in water under standard conditions.[1]

Physicochemical Properties
Understanding the fundamental physicochemical properties of (R)-1-methylpiperidin-3-amine
is crucial for interpreting its solubility behavior.
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Property Value Source

Molecular Formula C6H14N2 PubChem[2]

Molecular Weight 114.19 g/mol PubChem[2]

Appearance Liquid CymitQuimica[3]

Boiling Point 136.5 ± 8.0 °C at 760 mmHg American Elements[4]

Table 2: Key Physicochemical Properties of (R)-1-methylpiperidin-3-amine.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for determining the solubility of (R)-1-
methylpiperidin-3-amine, adapted from standard laboratory procedures for organic amines.

Equilibrium Solubility Method in Aqueous and Organic
Solvents
This method determines the saturation concentration of the compound in a specific solvent at a

controlled temperature.

Materials:

(R)-1-methylpiperidin-3-amine

Selected solvents (e.g., water, ethanol, isopropanol, dichloromethane, acetone)

Analytical balance

Vials with screw caps

Constant temperature shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector
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Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of (R)-1-methylpiperidin-
3-amine to a known volume of the selected solvent in a sealed vial. The excess solid should

be visible.

Equilibration: Place the vials in a constant temperature shaker set to the desired temperature

(e.g., 25 °C or 37 °C). Shake the vials for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: Centrifuge the vials at a high speed to separate the excess undissolved

solid from the saturated solution.

Sample Dilution and Analysis: Carefully withdraw an aliquot of the clear supernatant and

dilute it with a suitable solvent. Analyze the diluted sample by a validated HPLC method to

determine the concentration of (R)-1-methylpiperidin-3-amine.

Quantification: Calculate the original concentration in the saturated solution to determine the

solubility.

pH-Dependent Aqueous Solubility
This protocol is essential for understanding the solubility behavior of the basic amine in

aqueous solutions of varying pH.

Materials:

(R)-1-methylpiperidin-3-amine

Aqueous buffer solutions of various pH values (e.g., pH 2, 4, 6, 7.4, 8, 10)

pH meter

All materials listed in section 3.1.

Procedure:
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Protocol: Follow the same procedure as the Equilibrium Solubility Method (section 3.1), but

use the different pH buffer solutions as the solvents.

pH Verification: After the equilibration period, measure and record the final pH of each

saturated solution.

Analysis: Analyze the samples as described above to determine the solubility at each pH.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram outlines the general workflow for the experimental determination of

solubility.
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Caption: Experimental Workflow for Determining Equilibrium Solubility.

Logical Relationship: Basicity and Solubility
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The solubility of (R)-1-methylpiperidin-3-amine is intrinsically linked to its basic nature. The

presence of amino groups allows for protonation in acidic media, leading to the formation of

more soluble salt forms.

(R)-1-methylpiperidin-3-amine
(Free Base)

Low Aqueous Solubility
(as free base, potentially)

In Neutral Water

Protonated Amine
(Ammonium Salt)

+ Acid (e.g., HCl)
(Protonation)

High Aqueous Solubility

Due to Ionic Nature

Click to download full resolution via product page

Caption: Relationship between Basicity and Enhanced Aqueous Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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